MIPS521

• Molecular Formula: C19H10ClF6NOS
• Molecular Weight: 449.8 g/mol
• InChI: InChI=1S/C19H10ClF6NOS/c20-13-3-1-9(2-4-13)16(28)15-14(8-29-17(15)27)10-5-11(18(21,22)23)7-12(6-10)19(24,25)26/h1-8H,27H2
• InChIKey: IVHJBJJHYFIUOA-UHFFFAOYSA-N

MIPS521: Non-Opioid A1R PAM Analgesia

MIPS521 ({2-amino-4-(3,5-bis(trifluoromethyl)phenyl)thiophen-3-yl)(4-chlorophenyl)methanone) is a positive allosteric modulator (PAM) of the adenosine A1 receptor (A1R), a GPCR target implicated in non-opioid analgesia [1]. Unlike orthosteric agonists, MIPS521 binds to an extrahelical lipid-facing allosteric pocket, potentiating endogenous adenosine signaling in a context-dependent manner [1]. This compound has demonstrated in vivo analgesic efficacy in rat models of neuropathic pain and is characterized by a structurally resolved binding mode with the A1R–Gi2 heterotrimer complex [1].

Mechanism Positive allosteric modulation of adenosine A1R (non-orthosteric) with reported spinal adenosine synergy

Model context Nerve-injured tissue response profile differs from sham controls; supports neuropathic pain pathway research

Differentiation Divergent G protein modulation from orthosteric agonists; enables biased signaling dissection at A1R

• [1] Draper-Joyce, C.J., et al. Positive allosteric mechanisms of adenosine A1 receptor-mediated analgesia. Nature 597, 571–576 (2021). View Source

Why MIPS521 Cannot Be Substituted

A1R positive allosteric modulators (PAMs) exhibit significant functional heterogeneity due to differences in allosteric binding site topography and signaling bias [1]. For example, MIPS521 occupies a unique extrahelical lipid/detergent-facing pocket involving transmembrane helixes 1, 6, and 7, whereas other PAMs like VCP171 and PD81723 are computationally modeled to bind at an extracellular loop 2 (ECL2) allosteric site [1][2]. Furthermore, MIPS521 displays distinct G-protein selectivity tuning relative to orthosteric agonists like BnOCPA [3]. These mechanistic divergences translate into quantifiable differences in tissue-specific potentiation and disease-context sensitivity, making simple substitution of one A1R PAM for another scientifically invalid for studies requiring specific allosteric pharmacology [1].

MIPS521

Extrahelical allosteric pocket; alters adenosine G protein selectivity

Orthosteric agonist (BnOCPA)

Orthosteric A1R activation may not replicate allosteric G protein selectivity context; signaling bias direction may differ.

MIPS521

Higher positive cooperativity (Logαβ 1.81) and direct agonism (LogτB 0.96); nerve-injury-specific response

Earlier PAM (VCP171)

VCP171’s lower cooperativity and direct agonism may not reproduce nerve-injury context-dependent potentiation; tissue-selective efficacy may shift.

• [1] Draper-Joyce, C.J., et al. Positive allosteric mechanisms of adenosine A1 receptor-mediated analgesia. Nature 597, 571–576 (2021). View Source
• [2] Miao, Y., et al. Structural Basis for Binding of Allosteric Drug Leads in the Adenosine A1 Receptor. Scientific Reports 8, 16836 (2018). View Source
• [3] Weizmann, T., et al. Mechanistic Insights into the Adenosine A1 Receptor's Positive Allosteric Modulation for Non-Opioid Analgesics. Cells 13(24), 2121 (2024). View Source

MIPS521 vs. A1R Modulators: Comparative Evidence

Spinal Cord eEPSC Suppression: Comparison with VCP171

In electrophysiological recordings of dorsal horn neurons from nerve-injured rats, MIPS521 exhibited significantly higher potency than VCP171 in reducing evoked excitatory postsynaptic current (eEPSC) amplitude [1]. The pEC50 for MIPS521 was determined to be 6.9, whereas VCP171 displayed a lower potency under identical assay conditions [1]. This difference indicates that MIPS521 is a more sensitive modulator of spinal nociceptive signaling in neuropathic pain models [1].

eEPSC Potency

Head-to-head

pEC50 = 6.9, nerve-injured tissue-specific effect

Supports nerve-injury context-dependent response interpretation

VCP171 did not show injury-specific enhancement

Evidence Dimension	Potency in reducing eEPSC amplitude in spinal dorsal horn neurons
Target Compound Data	MIPS521 pEC50 = 6.9
Comparator Or Baseline	VCP171 pEC50 (not explicitly quantified but depicted as lower in concentration-response curves)
Quantified Difference	MIPS521 pEC50 = 6.9; VCP171 curve is right-shifted, indicating lower potency.
Conditions	Ex vivo spinal cord slice electrophysiology, dorsal horn neurons from nerve-injured rats (PNL model)

Why This Matters

Higher potency translates to lower required doses for ex vivo or in vivo studies, reducing potential off-target effects and enabling more efficient experimental designs.

• [1] Draper-Joyce, C.J., et al. Positive allosteric mechanisms of adenosine A1 receptor-mediated analgesia. Nature 597, 571–576 (2021). Extended Data Fig. 1c. View Source

A1R Allosteric Cooperativity and Direct Agonism vs. VCP171

The maximal MIPS521-induced decrease in synaptic current amplitude was significantly greater in nerve-injured animals compared to sham surgery controls, indicating tissue- and context-specific sensitivity to differences in localized adenosine tone [1]. In contrast, VCP171 did not show this differential effect between nerve-injured and sham groups [1]. This suggests that MIPS521's pharmacological effect is uniquely amplified under pathological conditions where endogenous adenosine is elevated [1].

Allosteric Parameters

Head-to-head

Logαβ = 1.81 vs 0.76; LogτB = 0.96 vs -0.23

Higher positive cooperativity and direct agonism context

Lower affinity but greater net enhancement at adenosine sites

Evidence Dimension	Differential reduction in eEPSC amplitude between nerve-injured and sham animals
Target Compound Data	Significantly greater reduction in nerve-injured vs. sham (p < 0.05)
Comparator Or Baseline	VCP171 reduction not significantly different between nerve-injured and sham
Quantified Difference	Significant effect for MIPS521 (n=4-12 per data point); non-significant for VCP171.
Conditions	Ex vivo spinal cord slice electrophysiology, dorsal horn neurons from nerve-injured (PNL) vs. sham rats

Why This Matters

Disease-state-dependent efficacy is a critical differentiator for therapeutic selectivity, as it implies that MIPS521 may preferentially enhance analgesia only where needed, potentially minimizing on-target side effects in healthy tissue.

• [1] Draper-Joyce, C.J., et al. Positive allosteric mechanisms of adenosine A1 receptor-mediated analgesia. Nature 597, 571–576 (2021). Extended Data Fig. 1c. View Source

In Vivo Analgesic Efficacy vs. VCP171

In a cAMP inhibition assay using human A1R expressed in CHO cells, MIPS521 and VCP171 both potentiated the effect of the endogenous agonist adenosine (ADO), but with different allosteric cooperativity profiles [1]. Application of an operational model of allosterism yielded a cooperativity factor (Logαβ) of 1.81 ± 0.53 for MIPS521, compared to 0.76 ± 0.25 for VCP171 [1]. This indicates that MIPS521 is a more efficacious potentiator of adenosine's functional response at the human receptor [1].

In Vivo CPP

Head-to-head

60.8% time (10 μg) vs 55.5% (30 μg VCP171)

Reported in vivo model preference context

Comparable to morphine at equivalent dose in this model

Evidence Dimension	Allosteric cooperativity with adenosine (Logαβ)
Target Compound Data	MIPS521 Logαβ = 1.81 ± 0.53
Comparator Or Baseline	VCP171 Logαβ = 0.76 ± 0.25
Quantified Difference	MIPS521 exhibits 2.4-fold higher Logαβ (indicating greater positive cooperativity).
Conditions	Inhibition of 3μM forskolin-mediated cAMP in CHO cells expressing human A1R

Why This Matters

Cooperativity directly influences the magnitude of signal amplification at a given adenosine concentration. Higher cooperativity makes MIPS521 a more effective tool for studying adenosine-A1R signal amplification, particularly in systems with low endogenous agonist tone.

• [1] Draper-Joyce, C.J., et al. Positive allosteric mechanisms of adenosine A1 receptor-mediated analgesia. Nature 597, 571–576 (2021). Extended Data Fig. 1a. View Source

G Protein Signaling Bias vs. BnOCPA

Combined pharmacology and microsecond molecular dynamics simulations revealed that MIPS521 and the orthosteric agonist BnOCPA have opposing effects on A1R G-protein selectivity [1]. MIPS521 changes adenosine and BnOCPA G protein selectivity in opposite ways, a phenomenon linked to differential effects on transmembrane helix 7 (TM7) dynamics [1]. This functional divergence means that MIPS521 does not simply mimic orthosteric activation but rather reshapes the receptor's signaling profile in a probe-dependent manner [1].

G Protein Selectivity

Cross-study

Opposes BnOCPA's effect on adenosine G protein preference

Supports biased signaling dissection context

Allosteric vs orthosteric modulation comparison

Evidence Dimension	G-protein selectivity modulation
Target Compound Data	MIPS521 alters G-protein selectivity in one direction
Comparator Or Baseline	BnOCPA alters G-protein selectivity in the opposite direction
Quantified Difference	Qualitative divergence; molecular dynamics shows distinct TM7 conformational changes.
Conditions	Molecular dynamics simulations and in vitro pharmacology

Why This Matters

For research focused on biased agonism or signal transduction pathway dissection, MIPS521 offers a distinct pharmacological profile that cannot be replicated by orthosteric agonists, enabling specific interrogation of allosteric modulation on G-protein coupling.

• [1] Weizmann, T., et al. Mechanistic Insights into the Adenosine A1 Receptor's Positive Allosteric Modulation for Non-Opioid Analgesics. Cells 13(24), 2121 (2024). View Source

MIPS521 Binds to a Structurally Resolved Extrahelical Pocket Distinct from Computationally Modeled Sites for PD81723 and VCP171

Cryo-EM structural determination of the A1R co-bound to adenosine, MIPS521, and a Gi2 heterotrimer identified a novel extrahelical lipid/detergent-facing allosteric binding pocket involving transmembrane helixes 1, 6, and 7 [1]. In contrast, Gaussian accelerated molecular dynamics (GaMD) simulations of the prototypical PAMs PD81723 and VCP171 identified a low-energy binding mode at an allosteric site formed by extracellular loop 2 (ECL2) [2]. This structural divergence suggests that MIPS521 engages the receptor through a distinct molecular interface, potentially contributing to its unique pharmacological fingerprint [1].

Evidence Dimension	Allosteric binding site location
Target Compound Data	Extrahelical lipid-facing pocket (TM1, TM6, TM7) [experimental cryo-EM]
Comparator Or Baseline	PD81723 and VCP171: ECL2 region [computational GaMD]
Quantified Difference	Structurally distinct binding domains.
Conditions	Cryo-EM (MIPS521) vs. GaMD simulations (PD81723, VCP171)

Why This Matters

A structurally validated, unique binding site provides a basis for rational optimization and SAR studies, enabling medicinal chemistry efforts to exploit this distinct pocket for improved selectivity or pharmacokinetic properties.

• [1] Draper-Joyce, C.J., et al. Positive allosteric mechanisms of adenosine A1 receptor-mediated analgesia. Nature 597, 571–576 (2021). View Source
• [2] Miao, Y., et al. Structural Basis for Binding of Allosteric Drug Leads in the Adenosine A1 Receptor. Scientific Reports 8, 16836 (2018). View Source

MIPS521 Application Scenarios in Pain & GPCR

Spinal Synaptic Transmission in Neuropathic Pain

MIPS521 is the preferred tool compound for ex vivo spinal cord slice electrophysiology studies investigating A1R-mediated modulation of nociceptive signaling [1]. Its higher potency (pEC50 = 6.9) and unique disease-state-dependent efficacy compared to VCP171 enable more robust and physiologically relevant experimental outcomes in nerve-injured tissues [1]. The compound's ability to amplify endogenous adenosine tone specifically in pathological states makes it ideal for studying context-dependent GPCR pharmacology [1].

GPCR Allosteric Pharmacology & Structure-Function

With an experimentally resolved cryo-EM structure bound to the A1R–Gi2 complex, MIPS521 serves as a critical reference PAM for structural studies of Class A GPCR allostery [1]. Its unique extrahelical binding pocket (involving TM1, TM6, and TM7) provides a distinct structural template for computational modeling and structure-based drug design, differentiating it from PAMs like VCP171 and PD81723 that are proposed to bind at ECL2 [1][2].

In Vivo Behavioral Pharmacology for Non-Opioid Analgesics

MIPS521 is an essential tool for research into biased GPCR signaling and allosteric probe dependence [1]. Its demonstrated ability to alter G-protein selectivity in a direction opposite to that of orthosteric agonists like BnOCPA makes it invaluable for dissecting the distinct signaling pathways downstream of A1R activation [1]. Researchers studying how allosteric modulators reshape the receptor's functional selectivity should utilize MIPS521 as a distinct pharmacological probe [1].

Biased A1R Signaling Comparison Tool

For in vivo studies of non-opioid analgesia in rat neuropathic pain models, MIPS521 offers validated efficacy via intrathecal administration [1]. Its characterized effect on mechanical allodynia and spontaneous pain (demonstrated through paw withdrawal threshold and conditioned place preference assays) establishes it as a key reference compound for preclinical pain research [1]. The compound's low allosteric affinity (pKB = 4.95) underscores its mechanism as a pure enhancer of endogenous adenosine signaling, a feature critical for studying physiological modulation without direct receptor activation [1].

Application

Selection Property

Validation Focus

Spinal synaptic transmission in neuropathic pain models

Nerve-injury model response context

eEPSC suppression and tissue-specific efficacy endpoints

GPCR allosteric pharmacology studies

Allosteric cooperativity parameters (Logαβ, LogτB)

Operational model analysis, cryo-EM pocket validation

In vivo behavioral pharmacology for non-opioid research

Low-dose in vivo efficacy profile

Conditioned place preference and motor coordination controls

Biased A1R signaling comparison

Divergent G protein modulation from orthosteric agonists

G protein selectivity assays vs BnOCPA

• [1] Draper-Joyce, C.J., et al. Positive allosteric mechanisms of adenosine A1 receptor-mediated analgesia. Nature 597, 571–576 (2021). View Source
• [2] Miao, Y., et al. Structural Basis for Binding of Allosteric Drug Leads in the Adenosine A1 Receptor. Scientific Reports 8, 16836 (2018). View Source